Cas no 54-66-0 (N~1~-benzyl-N~2~,N~2~-dimethyl-N~1~-phenylbutane-1,2-diamine)

• Product Name: N~1~-benzyl-N~2~,N~2~-dimethyl-N~1~-phenylbutane-1,2-diamine
• CAS No: 54-66-0
• MF: C₁₉H₂₆N₂
• MW: 282.423144817352
• CID: 1590162
• PubChem ID: 6453048
• Update Time: 2025-04-21

N~1~-benzyl-N~2~,N~2~-dimethyl-N~1~-phenylbutane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N~1~-benzyl-N~2~,N~2~-dimethyl-N~1~-phenylbutane-1,2-diamine
• 1,2-Butanediamine, N1-benzyl-N2,N2-dimethyl-N1-phenyl-
• N1-Benzyl-N2,N2-dimethyl-N1-phenyl-1,2-butanediamine
• 1-N-benzyl-2-N,2-N-dimethyl-1-N-phenylbutane-1,2-diamine
• 54-66-0
• DTXSID30968821

• Inchi： 1S/C19H26N2/c1-4-18(20(2)3)16-21(19-13-9-6-10-14-19)15-17-11-7-5-8-12-17/h5-14,18H,4,15-16H2,1-3H3
• InChI Key： PWDPOBUGUYQWSY-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(CC1C=CC=CC=1)CC(CC)N(C)C

Computed Properties

• Exact Mass: 282.20978
• Monoisotopic Mass: 282.209599
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• XLogP3: 4.5

Experimental Properties

• Density: 1.014
• Boiling Point: 399.3°C at 760 mmHg
• Flash Point: 176.8°C
• Refractive Index: 1.574
• PSA: 6.48